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Compound of Interest

Compound Name: SH-BC-893

Cat. No.: B12389779

Mechanism of Action: A Fork in the Road

The principal driver of mitochondrial fission is the Dynamin-related protein 1 (Drpl), a large
GTPase that is recruited from the cytosol to the outer mitochondrial membrane. Once there, it
oligomerizes and constricts the membrane, leading to division. While most inhibitors aim to
block Drpl activity directly, SH-BC-893 employs a novel, indirect mechanism.

o SH-BC-893: This synthetic sphingolipid analog does not target Drpl directly. Instead, it
inhibits ARF6- and PIKfyve-dependent endolysosomal trafficking pathways.[1][2][3] These
pathways are crucial for the stress-induced recruitment of Drpl to the mitochondria,
particularly in response to ceramides.[3][4] By disrupting the trafficking required for Drp1l to
reach its destination, SH-BC-893 effectively prevents mitochondrial fission without altering
Drpl protein levels or its intrinsic enzymatic activity.[4]

e Mdivi-1: This was one of the first identified small molecules to inhibit fission. It was initially
believed to be a direct allosteric inhibitor of Drpl's GTPase activity.[5] However, substantial
evidence now indicates that many of its cellular effects stem from off-target inhibition of the
mitochondrial electron transport chain at Complex I, rather than specific Drp1l inhibition.[4][6]
Its utility as a specific Drpl inhibitor is now a subject of considerable debate.[2][6]

e P110: This is a rationally designed peptide inhibitor. It selectively targets and blocks the
protein-protein interaction between Drpl and one of its primary mitochondrial receptors,
Mitochondrial Fission 1 Protein (Fisl1).[7][8][9] By preventing Drpl1 from docking onto the
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mitochondrial surface via Fisl, P110 effectively inhibits fission under pathological conditions.

[71°]

e Dynasore: This small molecule is a non-competitive inhibitor of the GTPase activity of all
dynamin family members, including Drp1.[10][11] Its broad specificity means it also potently
inhibits dynamin-1 and dynamin-2, which are essential for clathrin-mediated endocytosis.[10]
[12] This lack of specificity is a critical consideration in its experimental use.

The distinct mechanisms are visualized in the signaling pathway diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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